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Compound of Interest

Compound Name: [(pF)Phe4]nociceptin(1-13)NH2

Cat. No.: B561552 Get Quote

Essential Safety and Handling Guide for
[(pF)Phe4]nociceptin(1-13)NH2
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

[(pF)Phe4]nociceptin(1-13)NH2, a potent and selective NOP receptor agonist. Adherence to

these procedures is essential for ensuring laboratory safety and maintaining experimental

integrity.

Hazard Identification and Personal Protective Equipment
[(pF)Phe4]nociceptin(1-13)NH2 is classified as harmful if swallowed and very toxic to aquatic

life with long-lasting effects.[1] The full toxicological properties of this compound have not been

thoroughly investigated, and it should be handled with care as a potentially hazardous

substance.[2][3] The following personal protective equipment (PPE) is mandatory when

handling this compound to minimize exposure risk.
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PPE Category Required Equipment Specifications & Rationale

Eye and Face Protection
Safety goggles with side-

shields or a face shield

Required to protect against

splashes and airborne

particles.[1][4][5] Safety

glasses must always be worn

beneath a face shield.[5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Minimum requirement for

incidental contact.[1][5] For

prolonged handling or direct

contact, consider double-

gloving or using more robust

gloves.[5]

Body Protection Impervious lab coat or gown
Protects skin and clothing from

contamination.[1][4]

Respiratory Protection Suitable respirator

Recommended, especially

when handling the lyophilized

powder or creating solutions,

to prevent inhalation.[1][6] Use

in a well-ventilated area or

under a chemical fume hood.

[1]

Foot Protection Closed-toe shoes
Prevents injuries from spills or

dropped items.[4]

Operational and Disposal Plans
Strict adherence to the following step-by-step procedures is crucial for the safe handling,

storage, and disposal of [(pF)Phe4]nociceptin(1-13)NH2.

Receiving and Storage Protocol
Inspection: Upon receipt, visually inspect the container for any damage or leaks.
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Verification: Confirm the product identity and quantity against the order and shipping

documents.

Storage of Lyophilized Powder: Store the sealed container in a cool, dry, and dark

environment, at a temperature of -20°C for long-term stability.[1][3][7]

Storage of Reconstituted Solutions: Once in solution, store aliquots in sterile buffers (pH 5-6)

at -20°C or colder to prolong shelf life.[3] Avoid repeated freeze-thaw cycles.[7]

Labeling: Clearly label all containers with the compound name, concentration, date of

preparation, and appropriate hazard symbols.[7]

Handling and Experimental Protocol
Controlled Environment: All handling of [(pF)Phe4]nociceptin(1-13)NH2 must occur within a

designated, well-ventilated laboratory area or a chemical fume hood.[1][7]

Donning PPE: Before handling, put on all required personal protective equipment as

specified in the table above.

Reconstitution:

Allow the vial of lyophilized powder to equilibrate to room temperature before opening to

prevent condensation, which can degrade the peptide.[3]

Use high-purity, sterile water or an appropriate buffer to reconstitute the peptide.[7] For

peptides with solubility challenges, sterile dilute acetic acid (0.1%) may be attempted.[3]

Work in a sterile environment to prevent contamination.[7]

Experimental Use:

Avoid direct contact, inhalation, and ingestion.[1][7]

Do not eat, drink, or smoke in the designated handling area.[1]

Use calibrated equipment and precision pipettes for accurate measurements.[7]
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Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Clean and decontaminate all work surfaces and equipment.[7]

Disposal Plan
Waste Segregation: Segregate all waste contaminated with [(pF)Phe4]nociceptin(1-13)NH2
(e.g., unused solutions, contaminated vials, pipette tips, gloves) into a designated, sealed,

and clearly labeled hazardous waste container.

Environmental Precaution: Do not release the compound or contaminated materials into the

environment, drains, or public waterways.[1][7] Collect any spillage with absorbent material

and place it in the hazardous waste container.[1][2]

Approved Disposal: Dispose of all chemical waste through an approved waste disposal

plant, adhering to all federal, state, and local environmental regulations.[1][6][7]

Emergency Procedures
Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids

apart. Seek prompt medical attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with plenty of

water.[1] If irritation persists, seek medical

attention.[2][6]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Seek

immediate medical attention.[1][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison control center or

physician immediately.[1]
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Workflow for Safe Handling of
[(pF)Phe4]nociceptin(1-13)NH2
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Click to download full resolution via product page

Caption: Workflow for the safe handling of [(pF)Phe4]nociceptin(1-13)NH2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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